Cas no 2097894-24-9 (1-{3-[(2,6-Dimethylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-3,3-dimethylbutan-1-one)

• Product Name: 1-{3-[(2,6-Dimethylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-3,3-dimethylbutan-1-one
• CAS No: 2097894-24-9
• MF: C₁₆H₂₅N₃O₂
• MW: 291.388603925705
• CID: 6388675
• PubChem ID: 126852376
• Update Time: 2025-10-28

1-{3-[(2,6-Dimethylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-3,3-dimethylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{3-[(2,6-dimethylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-3,3-dimethylbutan-1-one
• F6478-4101
• 1-[3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl]-3,3-dimethylbutan-1-one
• AKOS032457698
• 2097894-24-9
• 1-{3-[(2,6-Dimethylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-3,3-dimethylbutan-1-one

• Inchi： 1S/C16H25N3O2/c1-11-8-14(18-12(2)17-11)21-13-6-7-19(10-13)15(20)9-16(3,4)5/h8,13H,6-7,9-10H2,1-5H3
• InChI Key： AOTQTGNTNBMTCD-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)N=C(C)N=1)C1CCN(C(CC(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 291.19467705g/mol
• Monoisotopic Mass: 291.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.3Ų

Additional information on 1-{3-[(2,6-Dimethylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-3,3-dimethylbutan-1-one

1-{3-[(2,6-Dimethylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-3,3-dimethylbutan-1-one: A Comprehensive Overview

The compound 1-{3-[(2,6-Dimethylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-3,3-dimethylbutan-1-one, identified by the CAS registry number 2097894-24-9, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatility in organic synthesis and their role as intermediates in drug discovery. The molecule's structure is characterized by a pyrrolidine ring substituted with a (2,6-dimethylpyrimidin-4-yl)oxy group and a 3,3-dimethylbutanone moiety. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry due to their ability to form stable complexes with biological targets. The presence of the pyrimidine ring in this compound adds further complexity and functionality, making it a promising candidate for exploring novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that similar structures can act as potent inhibitors of certain kinases, which are key targets in cancer therapy.

The synthesis of 1-{3-[(2,6-Dimethylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-3,3-dimethylbutan-1-one typically involves multi-component reactions or ring-closing strategies. One efficient approach involves the coupling of a suitably substituted pyrimidine derivative with a pyrrolidine intermediate under catalytic conditions. This method not only ensures high yields but also allows for fine-tuning of the substituents to optimize biological activity. Recent advancements in catalytic asymmetric synthesis have further expanded the scope of such reactions, enabling the production of enantiomerically pure compounds.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a chiral auxiliary in asymmetric catalysis has been explored in recent studies published in Nature Catalysis. Additionally, its role as a building block for more complex molecules has been validated in total synthesis efforts reported in Angewandte Chemie. The compound's stability under various reaction conditions makes it an ideal precursor for constructing bioactive molecules with intricate architectures.

The pharmacological profile of this compound is another area of active research. Preclinical studies indicate that it exhibits moderate activity against certain cancer cell lines, suggesting potential anti-proliferative properties. Furthermore, its ability to modulate cellular signaling pathways has been investigated using advanced proteomics techniques. These findings underscore its potential as a lead compound for drug development programs targeting oncological indications.

From an analytical standpoint, the characterization of this compound relies on modern spectroscopic techniques such as NMR and mass spectrometry. High-resolution mass spectrometry (HRMS) has been instrumental in confirming its molecular formula and structural integrity. Additionally, computational methods like density functional theory (DFT) have been employed to study its electronic structure and reactivity patterns.

In conclusion, the compound 1-{3-[(2,6-Dimethylpyrimidin-4-yl)oxy]pyrrolidin-1-yli}-3,3-dimethylbutanone, CAS No: 2097894-24